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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B037631 Get Quote

A Comparative Study of the Environmental
Impact of Guazatine and Alternative Fungicides
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of the fungicide

Guazatine with several synthetic and botanical alternatives. The following sections present

quantitative data on the environmental fate and ecotoxicity of these compounds, detail the

experimental methodologies used to obtain this data, and visualize key signaling pathways

affected by these fungicides.

Data Presentation
The following tables summarize the key environmental impact parameters for Guazatine and its

alternatives. Data is compiled from a range of toxicological and environmental fate studies.

Table 1: Comparative Ecotoxicity of Guazatine and Alternative Fungicides
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Fungicide Test Organism Endpoint Value (mg/L)

Guazatine
Daphnia magna

(Water Flea)
48h EC50 8.03 - 19.91

Fish 96h LC50
Moderately Toxic

(Value not specified)

Imazalil
Oncorhynchus mykiss

(Rainbow Trout)
96h LC50 2.5

Daphnia magna

(Water Flea)
48h EC50 3.2

Thiabendazole
Oncorhynchus mykiss

(Rainbow Trout)
96h LC50

Highly Toxic (Value

not specified)

Daphnia magna

(Water Flea)
48h EC50 0.8436

Prochloraz Fish 96h LC50
Very Toxic (Value not

specified)

Aquatic Invertebrates -
Very Toxic (Value not

specified)

Neem Oil

(Azadirachtin)
Fish 96h LC50

Moderately Toxic

(Value not specified)

Aquatic Invertebrates -
Affected by multiple

applications

Capsaicin
Daphnia magna

(Water Flea)
48h EC50 12.4[1]

Note: "Value not specified" indicates that the literature reviewed described the toxicity in

qualitative terms without providing a specific numerical value. Further research may be

required to obtain these precise figures.

Table 2: Comparative Environmental Fate of Guazatine and Alternative Fungicides
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Fungicide Soil Half-life (DT50) Notes

Guazatine
400-600 days (lab); 18-80

days (field)[2][3]

Degradation is slow under

laboratory conditions but faster

in the field. Strongly adsorbs to

soil.

Imazalil 120-190 days[4]
Highly persistent in the soil

environment.

Thiabendazole 403 days[5] Highly persistent in soil.

Prochloraz 7.6 - 224 days[6]
Persistence varies significantly

with environmental conditions.

Neem Oil (Azadirachtin) 3 - 44 days[7][8]
Rapidly broken down by

microbes and light.

Capsaicin 1.5 - 10.2 days
Considered non-persistent in

soil.

Lemongrass Oil Not available
Data on soil persistence is

limited.

Ginger Extract Not available
Data on soil persistence is

limited.

Experimental Protocols
The ecotoxicity and environmental fate data presented in this guide are primarily derived from

studies following standardized international guidelines, predominantly those established by the

Organisation for Economic Co-operation and Development (OECD). These protocols ensure

data quality and comparability across different studies and substances.

Aquatic Toxicity Testing
Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the concentration of a

substance that is lethal to 50% of a test population of fish (LC50) over a 96-hour exposure

period.[9][10][11][12] Fish are exposed to a range of concentrations of the test substance,

and mortality is recorded at 24, 48, 72, and 96 hours.
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Daphnia sp., Acute Immobilisation Test (OECD Guideline 202): This guideline is used to

determine the concentration of a substance that immobilizes 50% of a test population of

Daphnia magna (EC50) within a 48-hour exposure period.[2][8][13][14][15] Immobilization is

defined as the inability to swim within 15 seconds after gentle agitation.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201): This test

evaluates the effect of a substance on the growth of algae.[16][17][18][19][20] The test

measures the reduction in growth rate (ErC50) or yield (EyC50) of an algal culture exposed

to a range of concentrations of the test substance over 72 hours.

Terrestrial Toxicity and Fate Testing
Earthworm, Acute Toxicity Test (OECD Guideline 207): This test determines the

concentration of a substance that is lethal to 50% of a test population of earthworms (LC50)

over a 14-day period.[3][4][21][22] The test can be conducted using a filter paper contact

method or in an artificial soil.

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307): This guideline is used

to determine the rate of degradation (half-life, DT50) of a substance in soil under both

aerobic and anaerobic conditions.[23][24][25][26][27] The study provides crucial data on the

persistence of the chemical in the terrestrial environment.

Signaling Pathways and Mechanisms of Action
The following diagrams illustrate the key signaling pathways and mechanisms of action through

which Guazatine and its alternatives exert their effects.
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Guazatine's disruption of fungal cell membrane function.
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Inhibition of ergosterol biosynthesis by Imazalil and Prochloraz.
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Endocrine disruption pathway of Prochloraz.
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Azadirachtin's disruption of insect molting hormone.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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